N-(2,6-dimethylphenyl)-2-(7-methyl-3-(4-methylpiperidine-1-carbonyl)-4-oxo-1,8-naphthyridin-1(4H)-yl)acetamide

• IUPAC Name: N-(2,6-dimethylphenyl)-2-[7-methyl-3-(4-methylpiperidine-1-carbonyl)-4-oxo-1,8-naphthyridin-1-yl]acetamide
• InChI: InChI=1S/C26H30N4O3/c1-16-10-12-29(13-11-16)26(33)21-14-30(25-20(24(21)32)9-8-19(4)27-25)15-22(31)28-23-17(2)6-5-7-18(23)3/h5-9,14,16H,10-13,15H2,1-4H3,(H,28,31)
• InChI Key: NMAFILFRTRUMLS-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)C2=CN(C3=C(C2=O)C=CC(=N3)C)CC(=O)NC4=C(C=CC=C4C)C
• Molecular Formula: C26H30N4O3
• Molecular Weight: 446.5 g/mol

Description

N-(2,6-dimethylphenyl)-2-(7-methyl-3-(4-methylpiperidine-1-carbonyl)-4-oxo-1,8-naphthyridin-1(4H)-yl)acetamide is a useful research compound. Its molecular formula is C26H30N4O3 and its molecular weight is 446.551. The purity is usually 95%.
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Scientific Research Applications

Fluorescent Probes for Environmental Analysis

Compounds with intricate structures and fluorescent properties, such as the one mentioned, could potentially be applied in the development of new fluorescent probes for the sensitive detection of environmental pollutants. For example, the use of dansylacetamidooxyamine as a molecular probe for trace measurement of carbonyl compounds in water samples highlights the potential for similar compounds to be used in environmental monitoring and analysis (Houdier et al., 2000).

Biological Effects and Toxicology

The biological effects and toxicological profiles of compounds like acetamide and its derivatives have been extensively studied, providing insights into their biological consequences and potential therapeutic or toxic effects. This area of research can be significant for understanding the safety and efficacy of such compounds when used in medical or environmental contexts (Kennedy, 2001).

Chemodosimeters

Compounds featuring complex structural motifs similar to the one may find applications as chemodosimeters. These are used for the detection of metal ions, such as Zn(2+) and Cu(2+), showcasing their potential in analytical chemistry for sensing applications (Yu et al., 2008).

Receptor Antagonism in Pharmacology

The structural features of the compound suggest potential activity in modulating biological receptors, similar to other compounds acting as receptor antagonists. This application is critical in drug development for treating various diseases by targeting specific receptors to modulate their activity (Chan et al., 1996).